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Technical Data Sheet: Diethylamine Hydrochloride
Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides the core chemical properties of Diethylamine
Hydrochloride (CAS No. 660-68-4), a compound frequently utilized as a chemical intermediate

in various organic synthesis applications, including the production of pharmaceuticals and

agrochemicals.[1][2][3] The focus of this guide is to present the fundamental molecular formula

and weight, which are critical for stoichiometric calculations in reaction chemistry.

Core Chemical Identifiers and Properties
Diethylamine hydrochloride is the hydrochloride salt of the secondary amine diethylamine.[4]

It presents as a white to off-white crystalline powder that is hygroscopic and soluble in water.[1]

[3]

Molecular Formula and Structure
The molecular formula for diethylamine hydrochloride is C4H12ClN.[1][5][6] The structure

consists of a diethylammonium cation and a chloride anion.

Empirical Formula: C4H12ClN[1][7]

Structural Formula: (C2H5)2NH · HCl[7]
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Molecular Weight
The molecular weight is a crucial parameter for all quantitative chemical work. The values

derived from calculations based on atomic weights are presented in the table below.

Parameter Value Source

Molecular Weight 109.60 g/mol PubChem[5][8]

Molecular Weight 109.598 g/mol NIST[6]

Molecular Weight 109.6 g/mol ChemicalBook[1]

Molecular Weight 109.61 g/mol Alkyl Amines[3]

Note: Minor variations in molecular weight values are due to differences in the atomic weight

values used for calculation by different sources.

Logical Relationship of Components
The compound is formed from the reaction of diethylamine, a weak base, with hydrochloric

acid, a strong acid. This acid-base reaction results in the formation of the diethylammonium

salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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